Ethyl 3-acetamido-2-oxopentanoate

• CAS No.: 477902-55-9
• Molecular Formula: C9H15NO4
• Molecular Weight: 201.22 g/mol
• IUPAC Name: ethyl 3-acetamido-2-oxopentanoate
• InChI: InChI=1S/C9H15NO4/c1-4-7(10-6(3)11)8(12)9(13)14-5-2/h7H,4-5H2,1-3H3,(H,10,11)
• InChI Key: BHPRVKQAJPDQLV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)C(=O)OCC)NC(=O)C

Description

Ethyl 3-acetamido-2-oxopentanoate is a useful research compound. Its molecular formula is C9H15NO4 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

9.2 g (63.4 mmol) 2-(acetylamino)butanoic acid are suspended in 120 ml tetrahydro-furane and heated to reflux together with 15.0 g (190 mmol) pyridine and a bit of N,N-dimethylaminopyridine. While heating at reflux, 17.3 g (127 mmol) ethyl chloro(oxo)acetate are added dropwise. The reaction mixture is heated at reflux until no more evolution of gas can be observed. After cooling down to room temperature, the reaction mixture is added to ice water and the organic phase extracted with ethyl acetate. The dried organic phase is evaporated to dryness in vacuo, dissolved in ethanol and the solution directly used for the next reaction.